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Compound of Interest

2-(Chloromethyl)morpholine
Compound Name:

hydrochloride
CAS No.: 144053-97-4
Cat. No.: B1288364

Get Quote

\ J

An In-depth Technical Guide to 2-(Chloromethyl)morpholine Hydrochloride

For researchers, scientists, and professionals in drug development, 2-
(Chloromethyl)morpholine hydrochloride is a pivotal chemical intermediate. Its unique
structure, featuring a reactive chloromethyl group attached to a morpholine ring, renders it an
essential building block for synthesizing a wide array of more complex molecules, particularly
active pharmaceutical ingredients (APIs). This guide provides a comprehensive overview of its
chemical properties, synthetic applications, and handling protocols, tailored for a scientific
audience.

Chemical and Physical Data

The fundamental properties of 2-(Chloromethyl)morpholine hydrochloride are summarized
below. This quantitative data is essential for reaction planning, stoichiometry calculations, and
safety assessments.
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Property Value Citations

CAS Number 144053-97-4 [11[2][3][41[5]

Molecular Formula CsH11CI2NO [11[31[41[5]

Molecular Weight 172.05 g/mol [1112][31[41[5]

Appearance Solid / Powder [1112]

Purity Typically =97% [2]

Storage Temperature Room temperature, under inert 5]
atmosphere

Synthetic Applications in Drug Discovery

2-(Chloromethyl)morpholine hydrochloride serves as a crucial intermediate for introducing
the morpholine methyl moiety into target molecules.[1] The chlorine atom functions as an
effective leaving group, facilitating nucleophilic substitution reactions with a diverse range of
nucleophiles. This reactivity is fundamental to building more complex molecular architectures
common in medicinal chemistry.[1]

One of the most significant applications of this compound is in the synthesis of the
antidepressant drug Reboxetine.[1] The morpholine scaffold is a privileged structure in drug
design, often improving pharmacokinetic properties and providing key interaction points with
biological targets.[6][7] The chloromethyl group on this specific reagent provides a direct and
efficient handle for incorporating this valuable pharmacophore.

Below is a diagram illustrating the general role of 2-(Chloromethyl)morpholine
hydrochloride as a key intermediate in the synthesis of functionalized morpholine derivatives.
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Caption: Role as a key intermediate in pharmaceutical synthesis.

Experimental Protocols

The utility of 2-(Chloromethyl)morpholine hydrochloride is primarily in its reactions following
conversion to its free base form. Below is a representative experimental protocol for a
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nucleophilic substitution reaction, a common application for this intermediate.

Objective: To synthesize a substituted morpholine derivative via nucleophilic attack on 2-
(Chloromethyl)morpholine.

Materials:

e 2-(Chloromethyl)morpholine hydrochloride

e An appropriate nucleophile (e.g., a phenol, amine, or thiol)

e Asuitable base (e.g., Sodium Hydroxide, Potassium Carbonate)

e An appropriate solvent (e.g., Toluene, DMF, Acetonitrile)

o Water

e Drying agent (e.g., anhydrous Potassium Carbonate, Magnesium Sulfate)
Protocol: General Nucleophilic Substitution

e Liberation of the Free Base:

[¢]

Dissolve 2-(Chloromethyl)morpholine hydrochloride in water.

Slowly add an aqueous solution of a base, such as sodium hydroxide, while maintaining a

[e]

low temperature (e.g., <35°C) with an ice bath.[8]

Stir the reaction mixture at room temperature for a short period (e.g., 5-10 minutes) after

[¢]

the base addition is complete.[8]

[¢]

Transfer the mixture to a separatory funnel.
o Extraction:
o Extract the aqueous layer with an organic solvent like toluene.[8]

o Combine the organic layers.
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o Dry the combined organic phase over an anhydrous drying agent (e.g., potassium

carbonate).[8]

o Filter to remove the drying agent. The resulting filtrate contains the 2-
(Chloromethyl)morpholine free base.

e Substitution Reaction:

o In a separate reaction vessel, dissolve the desired nucleophile and a suitable base (if

required, e.g., K2COs for phenols) in a solvent like acetonitrile or DMF.[9]

o Add the solution of 2-(Chloromethyl)morpholine free base dropwise to the nucleophile

solution.

o Heat the reaction mixture (e.g., reflux) and monitor for completion using an appropriate

technique (e.g., TLC, LC-MS).
o Work-up and Purification:
o Upon reaction completion, cool the mixture and filter off any inorganic salts.
o Remove the solvent under reduced pressure.

o Purify the crude product using standard laboratory techniques such as column

chromatography or recrystallization to yield the final substituted morpholine product.

The workflow for this common synthetic application is visualized below.

General Experimental Workflow
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Caption: Workflow for a typical nucleophilic substitution reaction.

Safety and Handling

2-(Chloromethyl)morpholine hydrochloride is a hazardous substance and must be handled
with appropriate safety precautions.

e GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).[10]

» Signal Word: Warning.[2][10]
» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or a face shield.[10]

o Skin Protection: Handle with chemical-resistant gloves. Wear a protective suit against
chemicals.[10]

o Respiratory Protection: Use a particle respirator if dust formation is likely.[10]

e Handling:

o

Use only in a well-ventilated area, preferably under a chemical fume hood.[11]

o

Avoid contact with skin, eyes, and clothing.[10][11]

[¢]

Avoid formation of dust and aerosols.[10]

[e]

Wash hands thoroughly after handling.[10][11]
o Storage:
o Keep the container tightly closed in a dry, cool, and well-ventilated place.[11]

o Store under an inert atmosphere.[5]
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In conclusion, 2-(Chloromethyl)morpholine hydrochloride is a valuable and reactive
intermediate for drug discovery and medicinal chemistry. A thorough understanding of its
properties, reactivity, and handling requirements is essential for its safe and effective use in the
laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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